Cas no 400024-08-0 (2-(2-Chlorophenyl)methylene-4-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy-3-oxobutanoic Acid Ethyl Ester)

2-(2-Chlorophenyl)methylene-4-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy-3-oxobutanoic Acid Ethyl Ester structure

400024-08-0 structure

Product Name:2-(2-Chlorophenyl)methylene-4-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy-3-oxobutanoic Acid Ethyl Ester

CAS No:400024-08-0

Molecular Formula:C₂₃H₂₀ClNO₆

Molecular Weight:441.861005783081

CID:2085594

2-(2-Chlorophenyl)methylene-4-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy-3-oxobutanoic Acid Ethyl Ester Properties

Names and Identifiers

- 2-[(2-Chlorophenyl)methylene]-4-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]-3-oxobutanoic Acid Ethyl Ester
- Ethyl (2E)-2-[(2-chlorophenyl)methylidene]-4-[2-(1,3-dioxoisoindol-2-yl)ethoxy]-3-oxobutanoate
- InChIKey： HIMWFGTVILLKOV-QGOAFFKASA-N
- Inchi： 1S/C23H20ClNO6/c1-2-31-23(29)18(13-15-7-3-6-10-19(15)24)20(26)14-30-12-11-25-21(27)16-8-4-5-9-17(16)22(25)28/h3-10,13H,2,11-12,14H2,1H3/b18-13+
- SMILES： ClC1C=CC=CC=1/C=C(/C(=O)OCC)\C(COCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 10
Heavy Atom Count: 31
Complexity: 712
Topological Polar Surface Area: 90

2-(2-Chlorophenyl)methylene-4-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy-3-oxobutanoic Acid Ethyl Ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	C377285-25mg	2-[(2-Chlorophenyl)methylene]-4-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]-3-oxobutanoic Acid Ethyl Ester	400024-08-0		25mg	$201.00	2023-05-18

2-(2-Chlorophenyl)methylene-4-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy-3-oxobutanoic Acid Ethyl Ester Suppliers

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2-(2-Chlorophenyl)methylene-4-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy-3-oxobutanoic Acid Ethyl Ester Related Literature

1. Contents list

Org. Biomol. Chem., 2020,18, 3397-3404
2. Simultaneous detection of three gynecological tumor biomarkers in clinical serum samples using an ICP-MS-based magnetic immunoassay

Weizhe Hong,Gongwei Sun,Yi Zhang,Zhi Xing,Biao Huang,Sichun Zhang,Xinrong Zhang Anal. Methods, 2017,9, 2546-2552
3. Slow relaxation of the magnetization, reversible solvent exchange and luminescence in 2D anilato-based frameworks†‡

Samia Benmansour,Antonio Hernández-Paredes,Arpan Mondal,Gustavo López Martínez,Josep Canet-Ferrer,Sanjit Konar,Carlos J. Gómez-García Chem. Commun., 2020,56, 9862-9865
4. Oligo-ethylene-glycol based thin-film composite nanofiltration membranes for effective separation of mono-/di-valent anions†

Dan Ren,Xiao-Tian Bi,Tian-Yin Liu,Xiaolin Wang J. Mater. Chem. A, 2019,7, 1849-1860
5. Dynamics and local ordering of pentachloronitrobenzene: a molecular-dynamics investigation†

Andrés Henao Aristizabal,Philippe Negrier Phys. Chem. Chem. Phys., 2023,25, 30553-30562
6. A function-switchable metal-free photocatalyst for the efficient and selective production of hydrogen and hydrogen peroxide†

Qingyao Wu,Yan Liu,Jingjing Cao,Yue Sun,Fan Liao,Yang Liu,Hui Huang,Mingwang Shao,Zhenhui Kang J. Mater. Chem. A, 2020,8, 11773-11780
7. Back cover

Green Chem., 2022,24, 8574-8574
8. Snowballs, quantum solvation and coordination: lead ions inside small helium droplets

Petr Slavíček,Marius Lewerenz Phys. Chem. Chem. Phys., 2010,12, 1152-1161
9. Progress in the preparation and evaluation of glucose-sensitive microneedle systems and their blood glucose regulation

Yu Wang,Jian Hu,Jingyi Feng Biomater. Sci., 2023,11, 5410-5438
10. Back matter

Nat. Prod. Rep., 1988,5, P009-P010

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